N-(2,3-dihydro-1H-imidazo[1,2-a]benzimidazol-1-ylcarbonyl)valine

• IUPAC Name: 2-(1,2-dihydroimidazo[1,2-a]benzimidazole-3-carbonylamino)-3-methylbutanoic acid
• InChI: InChI=1S/C15H18N4O3/c1-9(2)12(13(20)21)17-15(22)19-8-7-18-11-6-4-3-5-10(11)16-14(18)19/h3-6,9,12H,7-8H2,1-2H3,(H,17,22)(H,20,21)
• InChI Key: HENJGQNAQVUNIK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(=O)O)NC(=O)N1CCN2C1=NC3=CC=CC=C32
• Molecular Formula: C15H18N4O3
• Molecular Weight: 302.33 g/mol

Description

N-(2,3-dihydro-1H-imidazo[1,2-a]benzimidazol-1-ylcarbonyl)valine, also known as DBZ-Val, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of benzimidazole derivatives that have been extensively studied for their pharmacological properties.

Mechanism of Action

The mechanism of action of N-(2,3-dihydro-1H-imidazo[1,2-a]benzimidazol-1-ylcarbonyl)valine involves its interaction with the Notch receptor. Notch receptors are transmembrane proteins that play a crucial role in various cellular processes. N-(2,3-dihydro-1H-imidazo[1,2-a]benzimidazol-1-ylcarbonyl)valine binds to the extracellular domain of the Notch receptor, leading to a conformational change that triggers the activation of downstream signaling pathways.
Biochemical and Physiological Effects:
N-(2,3-dihydro-1H-imidazo[1,2-a]benzimidazol-1-ylcarbonyl)valine has been shown to modulate the Notch signaling pathway, which is involved in various cellular processes such as cell fate determination, proliferation, and differentiation. The binding of N-(2,3-dihydro-1H-imidazo[1,2-a]benzimidazol-1-ylcarbonyl)valine to the Notch receptor results in the inhibition of downstream signaling pathways, leading to a decrease in cell proliferation and an increase in apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,3-dihydro-1H-imidazo[1,2-a]benzimidazol-1-ylcarbonyl)valine in lab experiments is its high selectivity towards the Notch receptor. This allows for the specific visualization and modulation of the Notch signaling pathway. However, one of the limitations of using N-(2,3-dihydro-1H-imidazo[1,2-a]benzimidazol-1-ylcarbonyl)valine is its potential toxicity towards cells at high concentrations.

Future Directions

There are several future directions for the use of N-(2,3-dihydro-1H-imidazo[1,2-a]benzimidazol-1-ylcarbonyl)valine in scientific research. One potential application is its use in the development of targeted therapies for various diseases such as cancer. The Notch signaling pathway has been implicated in the development and progression of several types of cancer, and the modulation of this pathway using N-(2,3-dihydro-1H-imidazo[1,2-a]benzimidazol-1-ylcarbonyl)valine could lead to the development of novel therapeutic strategies. Additionally, the use of N-(2,3-dihydro-1H-imidazo[1,2-a]benzimidazol-1-ylcarbonyl)valine in combination with other imaging techniques could provide a more comprehensive understanding of the Notch signaling pathway and its role in various cellular processes. Finally, the development of more potent and selective derivatives of N-(2,3-dihydro-1H-imidazo[1,2-a]benzimidazol-1-ylcarbonyl)valine could further enhance its potential applications in scientific research.

Scientific Research Applications

N-(2,3-dihydro-1H-imidazo[1,2-a]benzimidazol-1-ylcarbonyl)valine has been studied for its potential use as a fluorescent probe in cellular imaging studies. It has been reported that N-(2,3-dihydro-1H-imidazo[1,2-a]benzimidazol-1-ylcarbonyl)valine can selectively bind to the Notch receptor, which is involved in various cellular processes such as proliferation, differentiation, and apoptosis. The binding of N-(2,3-dihydro-1H-imidazo[1,2-a]benzimidazol-1-ylcarbonyl)valine to the Notch receptor results in a conformational change, which can be visualized using fluorescence microscopy.